Cas no 96627-11-1 ((2,3-dimethoxy-12-methyl-12,13-dihydro[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)methanol)

• Product Name: (2,3-dimethoxy-12-methyl-12,13-dihydro[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)methanol
• CAS No: 96627-11-1
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 1990402
• PubChem ID: 180717
• Update Time: 2025-04-21

(2,3-dimethoxy-12-methyl-12,13-dihydro[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethoxy-12-methyl-12,13-dihydro[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)methanol
• (2,3-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)methanol
• (2,3-Dimethoxy-12-methyl-12,13-dihydro-9H-[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)methanol
• 6-(Hydroxymethyl)dihydronitidine
• 96627-11-1
• DTXSID00914411

• Inchi： 1S/C22H21NO5/c1-23-17(10-24)16-9-19(26-3)18(25-2)8-15(16)13-5-4-12-6-20-21(28-11-27-20)7-14(12)22(13)23/h4-9,17,24H,10-11H2,1-3H3
• InChI Key： FBEQCMJDZUPDDE-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC2=C(C(N(C3C4C(=CC5=C(C=4)OCO5)C=CC=32)C)CO)C=1

Computed Properties

• Exact Mass: 379.142
• Monoisotopic Mass: 379.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 602.6°C at 760 mmHg
• Flash Point: 318.2°C
• Refractive Index: 1.651

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives